![molecular formula C16H17NO3 B2614071 N-([2,2'-bifuran]-5-ylmethyl)cyclohex-3-enecarboxamide CAS No. 2034564-10-6](/img/structure/B2614071.png)
N-([2,2'-bifuran]-5-ylmethyl)cyclohex-3-enecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of spectroscopic techniques like NMR, IR, and mass spectrometry to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It could include reactions with different reagents, under different conditions .Physical And Chemical Properties Analysis
This involves the study of properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Synthetic Applications
Phosphine-Catalyzed Annulation for Cyclohexenes Synthesis The synthesis of cyclohexenes through phosphine-catalyzed [4 + 2] annulations demonstrates the utility of cyclohex-3-enecarboxamide derivatives in constructing complex molecular frameworks. These reactions allow for efficient syntheses with high yields and diastereoselectivities, showcasing the versatility of such compounds in synthetic organic chemistry (Tran & Kwon, 2007).
Biological Evaluation
Antitumor Activity of Cyclohexane-1-carboxamide Derivatives A study on 1-(N-phenyl-2-(heteroalicyclic-1-yl)acetamido)cyclohexane-1-carboxamide derivatives demonstrated promising in vitro antitumor activity against various cancer cell lines, highlighting the potential of cyclohex-3-enecarboxamide derivatives in developing new anticancer agents. One compound, in particular, showed significant activity against the MCF-7 breast cancer cell line (Abd-Allah & Elshafie, 2018).
Catalysis and Material Science
Selective Hydrogenation Catalysis Research on the selective hydrogenation of phenol derivatives to cyclohexanone in aqueous media using Pd nanoparticles supported on mesoporous graphitic carbon nitride highlights the application of cyclohex-3-enecarboxamide derivatives in material science and catalysis. This process demonstrates high activity and selectivity, important for industrial applications in chemical manufacturing (Wang et al., 2011).
Chemical Structure and Bioactivity
Structural Characterization and Bioactivity The structural characterization of N-(phenethylcarbamothioyl)cyclopent-1-enecarboxamide through X-ray crystallography revealed a one-dimensional infinite chain-like structure. This study provides insights into the structural basis for the bioactivity of such compounds, including their cytotoxic effects against tumor cells, which may guide the design of new therapeutic agents (Zhao et al., 2014).
Mechanism of Action
Target of Action
The primary targets of the compound N-([2,2’-bifuran]-5-ylmethyl)cyclohex-3-enecarboxamide are currently unknown. The compound is a derivative of cyclohexenone , which are known to have diverse biological and pharmacological properties . .
Mode of Action
It is known that cyclohexenone derivatives, to which this compound belongs, are very reactive compounds . They increase their reactivity due to a keto-ethylinic type (–CO–CH=CH–) conjugated double bond system present in the structure . This suggests that N-([2,2’-bifuran]-5-ylmethyl)cyclohex-3-enecarboxamide may interact with its targets through this reactive group.
Biochemical Pathways
Cyclohexenone derivatives are known to have diverse biological and pharmacological properties , suggesting that they may affect multiple biochemical pathways
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of N-([2,2’-bifuran]-5-ylmethyl)cyclohex-3-enecarboxamide are not well studied. These properties are crucial for understanding the bioavailability of the compound. Future studies should focus on investigating these properties to provide a comprehensive understanding of the pharmacokinetics of N-([2,2’-bifuran]-5-ylmethyl)cyclohex-3-enecarboxamide .
Result of Action
Given the compound’s structural similarity to cyclohexenone derivatives , it may have similar effects. These could include anti-inflammatory, antioxidant, and antimicrobial effects
Safety and Hazards
properties
IUPAC Name |
N-[[5-(furan-2-yl)furan-2-yl]methyl]cyclohex-3-ene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c18-16(12-5-2-1-3-6-12)17-11-13-8-9-15(20-13)14-7-4-10-19-14/h1-2,4,7-10,12H,3,5-6,11H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMUOZAZHTSDMCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)NCC2=CC=C(O2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.